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Compound of Interest

Compound Name: 2-Aminothiazole-4-carboxylic acid

Cat. No.: B1270453

Essential Safety and Handling Guide for 2-
Aminothiazole-4-carboxylic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Aminothiazole-4-carboxylic
acid. Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

e Name: 2-Aminothiazole-4-carboxylic acid
o CAS Number: 40283-41-8

e Molecular Formula: CaHaN202S

Hazard Summary: This chemical is classified as hazardous and can cause skin and serious
eye irritation[1][2]. It may also be harmful if swallowed[2].

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 2-Aminothiazole-4-
carboxylic acid.
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Protection Type Equipment Specification Purpose
Tight-sealing safety
goggles compliant
. . To protect eyes from
Eye/Face Protection Safety Goggles with OSHA 29 CFR

1910.133 or European

Standard EN166[1].

splashes and dust.

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene
gloves are
recommended.
Inspect for

degradation before

and during use[1][3].

To prevent skin

contact.

Body Protection

Laboratory Coat

Standard laboratory

coat.

To protect from spills

and contamination[3].

Respiratory Protection

NIOSH-approved

respirator

A NIOSH/MSHA or
European Standard
EN 149 approved
respirator is
recommended if
ventilation is
inadequate or if
irritation is

experienced[1].

To prevent inhalation

of dust.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are vital for maintaining the integrity of the compound

and the safety of laboratory personnel.

Handling:

o Ventilation: Always handle 2-Aminothiazole-4-carboxylic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize dust and aerosol generation[4][5].
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e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the
appropriate PPE[1].

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking. Contaminated clothing should be removed immediately and washed
before reuse[1][4].

e Dust Prevention: Handle the compound in a manner that minimizes dust formation[1][5].
Storage:
» Container: Store the compound in a tightly closed, properly labeled container[1][5].

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, strong bases, and amines[1][4].

e Segregation: Store separately from foodstuffs and other reactive chemicals[4].

Emergency Procedures

In the event of exposure or a spill, follow these emergency procedures immediately.
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Exposure Type First-Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists[1].

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) . . .
contaminated clothing. Get medical advice if

skin irritation occurs[1].

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Get

medical attention if symptoms occur[1].

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur[5].

For small spills, dampen the solid material with
60-70% ethanol and transfer to a suitable
container for disposal. Use absorbent paper
Spil dampened with ethanol to clean up any
remaining material. Seal all contaminated
materials in a vapor-tight plastic bag for
disposal. Ensure the area is properly cleaned

before re-entering[6].

Disposal Plan

All waste containing 2-Aminothiazole-4-carboxylic acid must be treated as hazardous waste.

» Chemical Waste: Dispose of the chemical and any contaminated materials in a suitable,
labeled container for hazardous waste.

o Container Disposal: Empty containers should be disposed of as hazardous waste.
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» Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations.

Workflow for Handling 2-Aminothiazole-4-carboxylic
Acid

The following diagram outlines the standard operating procedure for the safe handling of 2-
Aminothiazole-4-carboxylic acid, from preparation to disposal.
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Caption: Standard operating procedure for handling 2-Aminothiazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

